Cas no 263336-48-7 (N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide
• CAS No: 263336-48-7
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5474495
• PubChem ID: 2744612
• Update Time: 2025-06-14

N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• MLS001098130
• SR-01000641117-1
• HMS1451C12
• N5-(5-methylisoxazol-3-yl)isoxazole-5-carboxamide
• HMS2985D16
• Maybridge3_007096
• AKOS024471501
• F2833-0201
• Oprea1_585904
• CHEMBL1887402
• CCG-51841
• SMR000657751
• N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide
• IDI1_018483
• N-(5-methylisoxazol-3-yl)isoxazole-5-carboxamide
• 263336-48-7

• Inchi： 1S/C8H7N3O3/c1-5-4-7(11-13-5)10-8(12)6-2-3-9-14-6/h2-4H,1H3,(H,10,11,12)
• InChI Key： DBFVILBPOAHTAB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide (CAS No. 263336-48-7)

N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide, with the CAS number 263336-48-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The unique structure of this molecule, featuring two oxazole rings linked by a carboxamide group, makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for heterocyclic compounds like N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide has surged due to their potential in addressing global health challenges. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to breakthroughs in treating infectious diseases and chronic conditions. The compound's molecular stability and synthetic versatility further enhance its appeal, making it a focal point in medicinal chemistry.

One of the most frequently searched questions about this compound is: "What are the potential applications of N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide?" Current studies suggest its utility in designing small-molecule inhibitors for enzymes involved in inflammatory pathways. Additionally, its oxazole-derived structure is being explored for crop protection agents, aligning with the growing emphasis on sustainable agriculture. These applications highlight the compound's relevance in both human health and environmental sustainability.

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide involves multi-step organic reactions, often starting from readily available oxazole precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods are frequently discussed in academic forums, reflecting the compound's importance in synthetic chemistry. Moreover, its physicochemical properties, including solubility and thermal stability, are critical for formulation scientists working on drug delivery systems.

Another trending topic is the safety profile of CAS 263336-48-7. While the compound is not classified as hazardous, researchers emphasize the need for proper handling protocols during laboratory use. Regulatory agencies have approved its use in controlled environments, but ongoing studies aim to evaluate its long-term effects and biodegradability. This aligns with the broader industry shift toward green chemistry and eco-friendly alternatives.

In conclusion, N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide represents a fascinating area of research with far-reaching implications. Its dual oxazole rings and carboxamide linkage offer a robust platform for innovation in pharmaceuticals, agriculture, and material science. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in shaping future scientific advancements.